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Compound of Interest

Compound Name: Coriphosphine O

Cat. No.: B1215513

An In-depth Technical Guide to the Safe Handling of Coriphosphine O in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensure laboratory safety and data integrity. This guide
provides a comprehensive overview of the safety and handling guidelines for Coriphosphine
0, a fluorescent dye commonly used in various biological and chemical research applications.

Chemical and Physical Properties

Coriphosphine O, with the CAS number 5409-37-0, is an orange to dark red powder or
crystalline solid.[1] It is soluble in water.[1] A summary of its key chemical and physical
properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Coriphosphine O
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Property Value Reference
CAS Number 5409-37-0 [1][2][3]
Molecular Formula C16H18CINs [1][3]
Molecular Weight 287.79 g/mol [11[3]

Orange to Amber to Dark red
Appearance [1]
powder to crystal

Solubility Soluble in water [1]

Coriphosphine O, C.I. Basic
Synonyms [21[3]
Yellow 7, Cl 46020

Hazard Identification and Classification

Coriphosphine O is classified as a hazardous substance. The GHS hazard classifications and
statements are summarized in Table 2. The primary hazards include acute oral toxicity, skin
and eye irritation, and potential respiratory irritation. It is also very toxic to aquatic life with long-
lasting effects.

Table 2: GHS Hazard Classification for Coriphosphine O
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2 o
irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

s irritation
tract irritation)
Hazardous to the Aquatic . o
) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic Hazard with long lasting effects

Source:[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Coriphosphine O, appropriate personal protective equipment
must be worn at all times when handling this substance.

Table 3: Recommended Personal Protective Equipment for Handling Coriphosphine O

PPE Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

For operations where dust may be generated, a
Respiratory Protection NIOSH-approved particulate respirator is

recommended.

Safe Handling and Storage Procedures
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Proper handling and storage are crucial to minimize exposure risk and maintain the chemical's
integrity.

Handling:

e Avoid contact with skin and eyes.[4]

e Do not breathe dust.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.[4]
e Use only in a well-ventilated area.

e Avoid release to the environment.[1]

Storage:

» Store in a tightly closed container.[4]
o Keep in a dry, cool, and well-ventilated place.
o Store away from incompatible materials such as strong oxidizing agents.

The following diagram illustrates the general workflow for safely handling Coriphosphine O in
a laboratory setting.
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Preparation

Don appropriate PPE:
- Safety goggles
- Lab coat
- Nitrile gloves

Set up work area in a
well-ventilated space
(e.g., fume hood)

Gather all necessary
materials and equipment

Proceed to handling

Hanflling

Carefully weigh the
required amount of
Coriphosphine O

Dissolve in the
appropriate solvent

Perform the
experimental procedure

Proceed to cleanup

Post-Handling
Y

Decontaminate work

surfaces and equipment

Y

Dispose of waste in
accordance with institutional
and local regulations

\

Remove and dispose of
contaminated PPE properly

\

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Coriphosphine O.
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
develops or persists.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention immediately.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[4]

Spill Response:

In the case of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if safe to do so.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth).

Collect the spilled material and place it in a suitable, labeled container for disposal.
Clean the spill area thoroughly with a suitable decontamination solution.

Dispose of all contaminated materials as hazardous waste according to local regulations.
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The following diagram outlines the decision-making process for responding to a
Coriphosphine O spill.

Is the spill major
(large quantity, wide area)?

Are you trained and

Yes equipped to handle the spill?
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Emergency spill response for Coriphosphine O.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Hazardous combustion products may include
carbon oxides, nitrogen oxides, and hydrogen chloride gas.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Toxicological Information

The primary route of exposure is through ingestion, with Coriphosphine O classified as
harmful if swallowed. It is also known to cause skin and serious eye irritation. Inhalation of dust
may lead to respiratory tract irritation. Currently, no specific quantitative toxicity data such as
LD50 or LC50 values are readily available in the public domain for Coriphosphine O.
Furthermore, detailed experimental protocols for the existing toxicity classifications have not
been made publicly available by the manufacturers or regulatory bodies.

Ecological Information

Coriphosphine O is classified as very toxic to aquatic life with long-lasting effects. Therefore, it
Is imperative to prevent its release into the environment. All waste containing this chemical
should be treated as hazardous and disposed of according to strict environmental regulations.

This guide is intended to provide comprehensive safety and handling information for
Coriphosphine O in a laboratory setting. It is crucial for all personnel to be thoroughly familiar
with these guidelines and to have access to the full Safety Data Sheet (SDS) before working
with this chemical. Always prioritize safety and adhere to all institutional and regulatory
protocols.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1215513?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215513?utm_src=pdf-body
https://www.benchchem.com/product/b1215513?utm_src=pdf-body
https://www.benchchem.com/product/b1215513?utm_src=pdf-body
https://www.benchchem.com/product/b1215513?utm_src=pdf-body
https://www.benchchem.com/product/b1215513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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